1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol

• IUPAC Name: 1-cyclopropyl-2H-tetrazole-5-thione
• InChI: InChI=1S/C4H6N4S/c9-4-5-6-7-8(4)3-1-2-3/h3H,1-2H2,(H,5,7,9)
• InChI Key: GBAMURSLHHWGCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=S)N=NN2
• Molecular Formula: C4H6N4S
• Molecular Weight: 142.19 g/mol
• CAS RN: 637781-10-3

Description

“1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol” is a chemical compound with the molecular formula C4H6N4S. It is a derivative of tetrazole, a class of heterocyclic compounds containing a 5-membered ring of four nitrogen atoms and one carbon atom.

Synthesis Analysis

The synthesis of tetrazole derivatives, including “1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol”, can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc., with good to excellent yields. A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction.

Molecular Structure Analysis

The molecular structure of “1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol” can be represented by the InChI code 1S/C4H6N4S/c6-3-5-7-8-9(3)4-1-2-4/h4H,1-2H2. This indicates that the molecule consists of a cyclopropyl group attached to a tetrazole ring, with a thiol group attached to the tetrazole.

Chemical Reactions Analysis

Tetrazoles, including “1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol”, can undergo a variety of chemical reactions. For example, the reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts. Treatment of organic nitriles with NaN3 in the presence of iodine or silica-supported sodium hydrogen sulfate as a heterogeneous catalyst enables an advantageous synthesis of 5-substituted 1H-tetrazoles.

Scientific Research Applications

Medicine

In the medical field, tetrazole derivatives like 1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol are explored for their potential therapeutic properties. .

Materials Science

. The specific applications of 1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol in materials science were not explicitly mentioned in the search results.

Chemistry

In chemistry, 1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol can be used as a building block for complex molecules due to its reactive thiol group. .

Environmental Science

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Agriculture

The applications of 1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol in agriculture are not directly mentioned in the search results. .

Biotechnology

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Industrial Processes

Tetrazole derivatives are known to serve as corrosion inhibitors, which is crucial in protecting industrial machinery and infrastructure. .

Corrosion Inhibition

Specifically, 1-cyclopropyl-1H-1,2,3,4-tetrazole-5-thiol has been noted for its effectiveness as a corrosion inhibitor for metals like aluminum in acidic solutions. .